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Compound of Interest

Compound Name: 3-Bromo-1-propanol

Cat. No.: B121458

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 3-Bromo-1-
propanol (CAS No. 627-18-9), a versatile intermediate in organic synthesis. Adherence to strict
safety protocols is paramount when handling this compound due to its potential hazards. This
document outlines the known risks, proper handling procedures, and emergency responses to

ensure a safe laboratory environment.

Core Safety Data at a Glance

A clear understanding of 3-Bromo-1-propanol’s physical and chemical properties is the
foundation of its safe use. The following tables summarize the key quantitative data sourced

from various safety data sheets.

Physicochemical Properties
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Property Value Source
Molecular Formula CsH7BrO [1112]
Molecular Weight 138.99 g/mol [11[2][3]
Clear colorless to light yellow
Appearance o [1112][3]
liquid
Density 1.537 g/cm3 at 25 °C [1]
Boiling Point 175.3 £ 0.0 °C at 760 mmHg [2]
Flash Point 65 °C (149 °F) - closed cup
Vapor Pressure 0.1 mmHg [3]
. 50 to 100 mg/mL at 70 °F (21
Water Solubility [3]
OC)
Refractive Index 1.4865-1.4925 @ 20°C [4]
Hazard Classification Source

Acute Toxicity, Oral

Category 4 (Harmful if

swallowed)

[3](5]

Skin Corrosion/Irritation

Category 2 (Causes skin

irritation)

[6]

Serious Eye Damage/Eye

Irritation

Category 1 (Causes serious

eye damage)

[3](5]

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (May cause
respiratory irritation)

[6]

GHS Hazard and Precautionary Statements

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for hazard communication.
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Hazard (H) Statements

o H302: Harmful if swallowed.[1][3][5]

e H315: Causes skin irritation.[1][3]

e H318: Causes serious eye damage.[1][3][5]
o H335: May cause respiratory irritation.[1][3]

e H341: Suspected of causing genetic defects.[1]

Precautionary (P) Statements

A selection of key precautionary statements includes:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][6]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][3][5]
e P301 + P317: IF SWALLOWED: Get medical help.[5]

e P305 + P354 + P338: IF IN EYES: Immediately rinse with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[5]

Experimental Protocols for Safety Data
Determination

While specific experimental details for 3-Bromo-1-propanol are not publicly available in
standard Safety Data Sheets, the methodologies for determining key safety parameters
generally follow standardized guidelines, such as those established by the OECD
(Organisation for Economic Co-operation and Development) or equivalent regulatory bodies.

» Flash Point Determination: The flash point of a volatile material is the lowest temperature at
which its vapors will ignite in air when given an ignition source. The closed-cup method, as
cited for 3-Bromo-1-propanol, involves heating the substance in a sealed container and
introducing a flame periodically to the vapor space. This method prevents the loss of volatile
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components and generally gives a lower, more conservative (safer) value than an open-cup
method.

o Acute Oral Toxicity (LD50): This is typically determined using studies in animal models, such
as rats. A common method is the Up-and-Down Procedure (UDP) (OECD Test Guideline
425). This method involves dosing animals one at a time. If an animal survives, the dose for
the next animal is increased; if it dies, the dose is decreased. This approach minimizes the
number of animals required to obtain a statistically valid estimate of the LD50 value (the
dose lethal to 50% of the test population).

Safe Handling and Emergency Procedures Workflow

Proper handling and being prepared for emergencies are critical. The following diagram
illustrates the logical workflow for the safe use of 3-Bromo-1-propanol.
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Workflow for Safe Handling of 3-Bromo-1-propanol

Start: Handling 3-Bromo-1-propanol

l

Conduct Risk Assessment

Wear Appropriate PPE:
- Chemical-resistant gloves
- Safety goggles/face shield
- Lab coat

Handle in a well-ventilated area
(e.g., chemical fume hood)

Potential Event Potential Event

Spill Occurs Exposure Occurs

Store in a cool, dry, well-ventilated place
Away from incompatible materials

Small Spill:
- Absorb with inert material
- Collect in a sealed container for disposal
Large Spill:
- Evacuate area
- Follow emergency procedures

First Aid Measures:
- Eyes: Flush with water for 15-20 mins
- Skin: Wash with soap and water
- Inhalation: Move to fresh air
- Ingestion: Do NOT induce vomiting

Dispose of waste according to

. Seek Immediate Medical Attention
local, state, and federal regulations

End of Procedure

Click to download full resolution via product page
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Caption: Logical workflow for the safe handling and emergency response for 3-Bromo-1-

propanol.

Detailed First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes,
occasionally lifting the upper and lower eyelids.[6][7] Remove contact lenses if present and
easy to do.[3][5][6] Continue rinsing. Seek immediate medical attention.[3][6]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[1][3][7]
Remove contaminated clothing.[3][7] If skin irritation occurs, get medical advice/attention.[6]

Inhalation: Move the individual to fresh air.[1][6][7] If breathing is difficult, provide oxygen and
seek medical attention.[7]

Ingestion: Do NOT induce vomiting.[7] If the person is conscious, rinse their mouth with
water.[1][7] Seek immediate medical attention.[1]

Firefighting and Accidental Release Measures

Firefighting: This compound is combustible.[3][8] Use a dry chemical, carbon dioxide, or
Halon extinguisher to control fires.[3][5][8] Wear self-contained breathing apparatus for
firefighting if necessary.[1][5]

Accidental Release: For small spills, use absorbent paper or other inert material to pick up
the liquid.[3][6][8] Seal the absorbent material and any contaminated clothing in a vapor-tight
plastic bag for disposal.[3][8] Wash the contaminated surface with a soap and water solution.
[3][8] For larger spills, evacuate the area and follow institutional emergency procedures.[7]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling 3-Bromo-1-propanol.

Eye/Face Protection: Wear chemical safety goggles or a face shield.[3][8][9]
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» Hand Protection: Chemical-resistant gloves (e.g., Viton, Butyl rubber, Neoprene) are
recommended.[8][9] Always inspect gloves before use.

» Skin and Body Protection: Wear a lab coat or other impervious clothing to prevent skin
contact.[1][9]

» Respiratory Protection: Handling should occur in a chemical fume hood.[7] If there is a risk of
inhalation, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.

[3]L8]

Storage and Stability

» Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[1][9] It is
recommended to store this material in a refrigerator.[8]

 Stability: 3-Bromo-1-propanol may be sensitive to prolonged exposure to light.[5]
¢ Incompatible Materials: Avoid contact with strong oxidizing agents.[6][10]

This guide is intended to provide essential safety information for trained professionals. Always
consult the most current and complete Safety Data Sheet from your supplier before use and
adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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